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Compound of Interest

Compound Name: AS1928370
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A Note on AS1928370: The Autonomous System Number (ASN) AS1928370 is not currently
registered as a public ASN. For the purposes of these application notes, we will use the well-
known and highly relevant Autonomous System of the National Center for Biotechnology
Information (NCBI), AS5408, as a practical example for researchers, scientists, and drug
development professionals who frequently access its vast data repositories. The techniques
described herein are applicable to any target network.

Introduction

Researchers in the life sciences and drug development professionals rely heavily on timely
access to large-scale biological and chemical databases, many of which are hosted by
institutions like the National Center for Biotechnology Information (NCBI). The speed and
reliability of the network connection to these resources can significantly impact research
timelines, affecting everything from genomic sequence downloads to complex queries of
molecular databases. Network latency, packet loss, and suboptimal routing can all create
bottlenecks.

Visualizing the path that data travels across the internet—a series of "hops" between network
routers—is a critical diagnostic and analytical technique. By mapping and analyzing these
network hops, researchers can:

« ldentify sources of latency: Pinpoint specific routers or network segments that are slowing
down data transfer.
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» Diagnose connectivity issues: Determine where a connection fails along a path.

» Understand network routing: Observe the geographical and network provider path taken to
reach a resource, which can have implications for data security and performance.

These application notes provide a detailed protocol for collecting, processing, and visualizing
network hop data to a target Autonomous System, using NCBI (AS5408) as a case study.

Experimental Protocols
Protocol: Collecting Network Hop Data via Traceroute

This protocol details the use of the traceroute (on Linux/macQOS) or tracert (on Windows)
command-line utility to map the network path to a target server.

Objective: To record the sequence of routers (hops) and the round-trip time (RTT) for packets
to travel from a source to a destination.

Materials:

o A computer with a command-line interface (e.g., Terminal on macOS/Linux, Command
Prompt or PowerShell on Windows).

e The hostname or IP address of a target server within the desired Autonomous System (e.g.,
ftp.ncbi.nlm.nih.gov for NCBI).

Procedure:
e Open the Command-Line Interface:

o Windows: Press Win + R, type cmd, and press Enter.

o macOS: Open Finder, go to Applications -> Utilities -> Terminal.

o Linux: Open your distribution's terminal application (e.g., Ghome Terminal, Konsole).
o Execute the Traceroute Command:

o On Windows: Type the following command and press Enter:
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o On macOS or Linux: Type the following command and press Enter:

o Data Collection: The command will send a series of packets towards the destination. For
each hop, it will display the hop number, the IP address (and hostname, if resolvable) of the
router, and three RTT measurements in milliseconds (ms). Allow the command to run until it
reaches the destination or times out (often indicated by * * *).

¢ Saving the Output: Copy the entire output from the command-line window and paste it into a
plain text file (e.g., traceroute_nchi.txt) for later analysis.

Data Presentation and Analysis

The raw output from a traceroute command can be parsed and summarized for clarity. The key
guantitative data includes the hop number, the IP address/hostname of the router, and the
average RTT for each hop.

Sample Traceroute Data Summary

The following table structure should be used to organize the collected data. The data presented
here is illustrative.

Hop IP Address Hostname Avg. RTT (ms) Notes
1 192.168.1.1 myrouter.local 1.2 Local Gateway
2 10.0.0.1 isp-gateway.net 155 ISP Edge Router
backbonenet.co Internet
3 203.0.113.254 25.1
m Backbone
another- Internet
4 198.51.100.10 24.8
backbone.net Backbone
5
) Entry to NCBI
10 130.14.36.81 ncbi-router-1.gov. 85.3
Network
ftp.ncbi.nim.nih.g Destination
11 130.14.36.25 85.1
ov Server
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Visualization with Graphviz

Visual diagrams are essential for intuitively understanding network paths and experimental
workflows. The following sections provide the DOT language scripts to generate these
visualizations.

Experimental Workflow Diagram

This diagram outlines the logical flow of the entire process, from data collection to final
analysis.
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 To cite this document: BenchChem. [Application Notes & Protocols: Visualizing Network
Hops to Critical Research Infrastructure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12371349#techniques-for-visualizing-as1928370-
network-hops]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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